Cas no 1824424-26-1 (Benzene, 1-iodo-2-methyl-3-(methylthio)-)

• Product Name: Benzene, 1-iodo-2-methyl-3-(methylthio)-
• CAS No: 1824424-26-1
• MF: C₈H₉IS
• MW: 264.13
• CID: 5076342
• Update Time: 2025-07-17

Benzene, 1-iodo-2-methyl-3-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-iodo-2-methyl-3-(methylthio)-
• (3-Iodo-2-methylphenyl)(methyl)sulfane

• Inchi： 1S/C8H9IS/c1-6-7(9)4-3-5-8(6)10-2/h3-5H,1-2H3
• InChI Key： FHUVFGULMHXSIN-UHFFFAOYSA-N
• SMILES： C1(C(C)=C(SC)C=CC=1)I

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on Benzene, 1-iodo-2-methyl-3-(methylthio)-

Benzene, 1-iodo-2-methyl-3-(methylthio)- (CAS No. 1824424-26-1): A Key Intermediate in Modern Pharmaceutical Synthesis

Benzene, 1-iodo-2-methyl-3-(methylthio)-, identified by the CAS number 1824424-26-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile structural framework and reactivity. This compound serves as a crucial intermediate in the synthesis of various pharmacologically active molecules, particularly in the development of novel therapeutic agents targeting complex biological pathways.

The molecular structure of Benzene, 1-iodo-2-methyl-3-(methylthio)- features a benzene ring substituted with an iodine atom at the 1-position, a methyl group at the 2-position, and a methylthio (-SCH₃) group at the 3-position. This particular arrangement of functional groups makes it an attractive building block for further chemical modifications, enabling the construction of more intricate scaffolds. The presence of the iodine atom at the 1-position is particularly noteworthy, as it facilitates cross-coupling reactions such as Suzuki-Miyaura and Stille couplings, which are widely employed in medicinal chemistry for the introduction of aryl or vinyl moieties into target molecules.

In recent years, there has been a surge in research focused on developing new methodologies for constructing biaryl systems, which are prevalent in many drugs on the market today. The utility of Benzene, 1-iodo-2-methyl-3-(methylthio)- lies in its ability to serve as a precursor for such biaryl compounds through palladium-catalyzed coupling reactions. For instance, researchers have demonstrated its efficacy in generating novel aryl-thiazole derivatives, which exhibit promising antimicrobial and anti-inflammatory properties. These derivatives have been synthesized by coupling Benzene, 1-iodo-2-methyl-3-(methylthio)- with thiazole-based boronic acids under optimized Suzuki-Miyaura conditions.

The methylthio group in Benzene, 1-iodo-2-methyl-3-(methylthio)- also contributes to its synthetic value by allowing for further functionalization through oxidation or substitution reactions. This flexibility has been exploited in the development of kinase inhibitors, where the introduction of oxygenated or halogenated substituents at strategic positions can modulate enzyme activity and improve drug efficacy. Recent studies have highlighted its role in generating substituted benzothiazoles, which are known for their role in treating neurological disorders and cancer.

One particularly innovative application of Benzene, 1-iodo-2-methyl-3-(methylthio)- has been reported in the synthesis of protease inhibitors. Proteases are enzymes that play critical roles in various physiological processes and are often targeted by antiviral and anticancer drugs. By leveraging the reactivity of the iodine and methylthio groups, researchers have been able to construct complex peptidomimetic inhibitors that exhibit high selectivity and potency. These inhibitors have shown promise in preclinical studies and are being further refined for clinical development.

The growing interest in green chemistry has also influenced the use of Benzene, 1-iodo-2-methyl-3-(methylthio)- as a sustainable building block. Recent advances in catalytic systems have enabled the use of milder reaction conditions and lower catalyst loadings, reducing waste generation and energy consumption. For example, photochemical catalysis has been employed to achieve selective functionalization of this compound under ambient light conditions, aligning with the principles of sustainable pharmaceutical synthesis.

In conclusion, Benzene, 1-iodo-2-methyl-3-(methylthio)- (CAS No. 1824424-26-1) is a multifaceted intermediate that plays a pivotal role in modern drug discovery and development. Its unique structural features enable diverse chemical transformations, making it indispensable for constructing complex pharmacophores. As research continues to evolve, it is likely that new applications for this compound will emerge, further solidifying its importance in pharmaceutical chemistry.